4-Methylstyrene 4-Methylstyrene P-methylstyrene appears as a clear colorless liquid with an aromatic odor. Usually shipped with an inhibitor such as tert-butyl catechol added May polymerize if contaminated or subjected to heat. If polymerization takes place inside a closed container, the container may rupture violently. Vapors irritate the mucous membranes. Less dense than water and insoluble in water. Hence floats on water. Used in making plastics, especially as a monomer for polyesters.
Brand Name: Vulcanchem
CAS No.: 1319-73-9
VCID: VC20951043
InChI: InChI=1S/C9H10/c1-3-9-6-4-8(2)5-7-9/h3-7H,1H2,2H3
SMILES: CC1=CC=C(C=C1)C=C
Molecular Formula: CH3C6H4CH=CH2
C9H10
C9H10
Molecular Weight: 118.18 g/mol

4-Methylstyrene

CAS No.: 1319-73-9

Cat. No.: VC20951043

Molecular Formula: CH3C6H4CH=CH2
C9H10
C9H10

Molecular Weight: 118.18 g/mol

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4-Methylstyrene - 1319-73-9

Specification

Description P-methylstyrene appears as a clear colorless liquid with an aromatic odor. Usually shipped with an inhibitor such as tert-butyl catechol added May polymerize if contaminated or subjected to heat. If polymerization takes place inside a closed container, the container may rupture violently. Vapors irritate the mucous membranes. Less dense than water and insoluble in water. Hence floats on water. Used in making plastics, especially as a monomer for polyesters.
CAS No. 1319-73-9
Molecular Formula CH3C6H4CH=CH2
C9H10
C9H10
Molecular Weight 118.18 g/mol
IUPAC Name 1-ethenyl-4-methylbenzene
Standard InChI InChI=1S/C9H10/c1-3-9-6-4-8(2)5-7-9/h3-7H,1H2,2H3
Standard InChI Key JLBJTVDPSNHSKJ-UHFFFAOYSA-N
Impurities 3% meta-vinyltoluene, 0.2% ortho-vinyltoluene
SMILES CC1=CC=C(C=C1)C=C
Canonical SMILES CC1=CC=C(C=C1)C=C
Boiling Point 172.8 °C
172 °C
173 °C
Colorform Liquid
Flash Point 125 to 127 °F (NFPA, 2010)
46 °C (115 °F) - closed cup
52.8 °C
Melting Point -34.1 °C
-37.8 °C
-34 °C

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